261901-57-9

(R)-3-((2-(2-(4-Methylpiperidin-1-yl)ethyl)pyrrolidin-1-yl)sulfonyl)phenol hydrochloride

In Stock

• CAS RN:
• 261901-57-9

• Formula:
• C18H29ClN2O3S

• InChI:
• InChI=1S/C18H28N2O3S.ClH/c1-15-7-11-19(12-8-15)13-9-16-4-3-10-20(16)24(22,23)18-6-2-5-17(21)14-18;/h2,5-6,14-16,21H,3-4,7-13H2,1H3;1H/t16-;/m1./s1

• InChIKey:
• XQCJOYZLWFNDIO-PKLMIRHRSA-N

• Potent, selective 5-HT7 receptor antagonist (pKi values are 8.3, 7.2 and 6.0 for 5-HT7A, 5-HT5A and 5-HT1B receptors, respectively). Also potently blocks α2 adrenoceptors. Blocks amphetamine and ketamine induced hyperactivity. Brain penetrant in vivo.
  SB269970 HCl is a potent 5-HT7A antagonist (pKi = 8.9) that demonstrates >50-fold binding selectivity over 5-HT5A and >250-fold selectivity over 5-HT1, 5-HT2, 5-HT4, 5-HT6, adrenergic α1, dopamine D2, and dopamine D3 receptors. It is also reported to block adrenergic α2 receptors in guinea pig vas deferens. SB-269970 has been used to target the 5-HT7 receptor in the study of schizophrenia-like cognitive deficits.
  

(R)-3-((2-(2-(4-Methylpiperidin-1-yl)ethyl)pyrrolidin-1-yl)sulfonyl)phenol hydrochloride

• CAS RN:
• 201038-74-6; 261901-57-9

• Formula:
• C18H29ClN2O3S

• InChI:
• InChI=1S/C18H28N2O3S.ClH/c1-15-7-11-19(12-8-15)13-9-16-4-3-10-20(16)24(22,23)18-6-2-5-17(21)14-18;/h2,5-6,14-16,21H,3-4,7-13H2,1H3;1H/t16-;/m1./s1

• InChIKey:
• XQCJOYZLWFNDIO-PKLMIRHRSA-N

• (R)-3-((2-(2-(4-Methylpiperidin-1-yl)ethyl)pyrrolidin-1-yl)sulfonyl)phenol hydrochloride is a useful research compound. Its molecular formula is C18H29ClN2O3S and its molecular weight is 388.95. The purity is usually 95%.